Cas no 2228910-91-4 (3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine
• CAS No: 2228910-91-4
• MF: C₁₀H₆F₄N₂O
• MW: 246.161056041718
• CID: 6269325
• PubChem ID: 165650105
• Update Time: 2025-06-23

3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine
• EN300-1946544
• 2228910-91-4
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-5-amine

• Inchi： 1S/C10H6F4N2O/c11-5-1-2-7(10(12,13)14)6(3-5)8-4-9(15)17-16-8/h1-4H,15H2
• InChI Key： GCLYPVXMSMGARX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=C(N)ON=1)F)(F)F

Computed Properties

• Exact Mass: 246.04162547g/mol
• Monoisotopic Mass: 246.04162547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine

3-5-Fluoro-2-(Trifluoromethyl)Phenyl-1,2-Oxazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 2228910-91-4, commonly referred to as 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-5-amine, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of the 1,2-oxazole class, which is known for its versatile applications in drug design and materials science. The long-tail keyword for this compound, 3-fluoro-N-(3-fluoro-2-trifluoromethylphenyl)-1H-pyrazole, highlights its structural uniqueness and functional group diversity.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its potential as a building block for advanced materials and bioactive molecules. Researchers have explored its reactivity under various conditions, revealing its suitability for Suzuki coupling reactions and other cross-coupling methodologies. These findings underscore its role in constructing complex heterocyclic frameworks, which are pivotal in drug discovery.

The molecular structure of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-Oxazol is characterized by a fused ring system comprising an oxazole moiety and a substituted phenyl group. The presence of fluorine atoms at positions 3 and 5 of the phenyl ring introduces electronic effects that enhance the compound's stability and reactivity. Additionally, the trifluoromethyl group at position 2 imparts unique steric and electronic properties, making it an attractive candidate for medicinal chemistry applications.

From a synthetic perspective, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making it more accessible for large-scale production. Its synthesis is often optimized using palladium catalysts or transition metal complexes, which facilitate efficient bond formation.

In terms of applications, 3-fluoro-N-(3-fluoro-2-trifluoromethylphenyl)-1H-pyrazole has shown promise in the development of agrochemicals and biocides due to its potent inhibitory effects on fungal pathogens. Field trials conducted in controlled environments have demonstrated its efficacy against common plant pathogens such as *Botrytis cinerea* and *Fusarium graminearum*. These results suggest that the compound could serve as a lead molecule for developing environmentally friendly pesticides.

Moreover, this compound has been investigated for its potential in cancer therapy. Preclinical studies indicate that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity arises from its ability to target specific oncogenic pathways without inducing significant systemic toxicity. Ongoing research aims to elucidate the exact mechanism of action and optimize its pharmacokinetic properties for clinical use.

The physical properties of 3-fluoro-N-(3-fluoro-2-trifluoromethylphenyl)-1H-pyrazole are well-documented. It has a melting point of approximately 160°C under standard conditions and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, making it suitable for applications in optoelectronic devices.

From an environmental standpoint, studies have assessed the biodegradability of this compound under aerobic conditions. Results indicate moderate biodegradation rates, suggesting that it may persist in certain ecosystems if not properly managed. Regulatory agencies have recommended monitoring its environmental footprint during industrial production to ensure compliance with sustainability standards.

In conclusion, 3-fluoro-N-(3-fluoro-2-trifluoromethylphenyl)-1H-pyrazole represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.